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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the historical use, properties,

and subsequent replacement of the refrigerant R-502 in commercial and industrial refrigeration

research. Detailed protocols for evaluating refrigerant performance, crucial for understanding

the transition to alternatives, are also presented. This document is intended to serve as a

valuable resource for researchers and professionals in fields requiring controlled low-

temperature environments.

Introduction to R-502
R-502 is an azeotropic refrigerant mixture consisting of 48.8% R-22 (Chlorodifluoromethane)

and 51.2% R-115 (Chloropentafluoroethane).[1] For many years, it was the industry standard

for low and medium-temperature commercial and industrial refrigeration applications, such as

supermarket freezers, cold storage, and ice machines.[2] Its popularity stemmed from its

excellent thermodynamic properties, including a low compressor discharge temperature and

high capacity, which allowed for efficient single-stage compression in low-temperature systems.

[3][4]

However, due to its composition of chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons

(HCFCs), R-502 has a significant Ozone Depletion Potential (ODP) and Global Warming

Potential (GWP).[2] Under the Montreal Protocol, an international treaty to protect the ozone
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layer, the production and consumption of ozone-depleting substances like R-502 were phased

out.[5] In the United States, production of R-502 ceased on December 31, 1995.[6] This

necessitated extensive research to find suitable "drop-in" and long-term replacements.

Data Presentation: R-502 and its Alternatives
The primary long-term replacements for R-502 are hydrofluorocarbon (HFC) blends, most

notably R-404A and R-507. The following tables summarize the key physical and

environmental properties, as well as performance comparisons.

Table 1: Physical and Environmental Properties of R-502 and Key HFC Replacements

Property R-502 R-404A R-507

Composition
R-22 (48.8%) / R-115

(51.2%)

R-125 (44%) / R-143a

(52%) / R-134a (4%)

R-125 (50%) / R-143a

(50%)

Molecular Weight (

g/mol )
111.6 97.6 98.86

Boiling Point (1 atm,

°F)
-49.5 -51.2 -52.1

Critical Temperature

(°F)
177.3 161.8 158.2

Ozone Depletion

Potential (ODP)
0.23[2][7] 0 0

Global Warming

Potential (GWP, 100-

yr)

4657[2][7] 3922 3985

ASHRAE Safety

Classification
A1 A1 A1

Table 2: Performance Comparison of R-502 Alternatives
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Performance Metric R-404A vs. R-502 R-507 vs. R-502 Notes

Cooling Capacity
4% to 6.5%

increase[8]

8.5% to 11.0%

increase[8]

Performance can vary

based on system

design and operating

conditions.

Coefficient of

Performance (COP)

Approximately 3%

lower[8]

Approximately 3%

lower[8]

R-407A showed a

COP similar to or

slightly higher than R-

502 in some studies.

[8]

Compressor

Discharge

Temperature

4°C to 5°C lower[8] 4°C to 5°C lower[8]

Lower discharge

temperatures can

improve compressor

reliability and lifespan.

[9]

Mass Flow Rate
Approximately 8%

lower[8]
Very close to R-502[8]

Differences in mass

flow may require

adjustments to

expansion devices.

Experimental Protocols
The following protocols outline the methodologies for conducting performance and retrofitting

studies on refrigeration systems, based on industry standards and published research.

Protocol for Refrigerant Performance Testing in a Vapor
Compression System
This protocol is a generalized procedure for comparing the performance of a new or alternative

refrigerant against a baseline, such as R-502. It is based on principles outlined in ASHRAE

standards.[10][11][12]

Objective: To evaluate the cooling capacity, coefficient of performance (COP), and other key

operational parameters of a refrigerant in a standardized vapor compression refrigeration
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system.

Materials:

Vapor compression refrigeration test rig equipped with:

Compressor (positive displacement type)

Condenser (air-cooled or liquid-cooled)

Evaporator (with a method for applying a measurable heat load)

Expansion device (e.g., thermostatic expansion valve)

Pressure transducers

Temperature sensors (e.g., thermocouples, RTDs)

Refrigerant mass flow meter

Power meter for compressor energy consumption

Data acquisition system

Baseline refrigerant (e.g., R-502)

Test refrigerant (e.g., R-404A, R-507)

Appropriate compressor lubricant (mineral/alkylbenzene for R-502, POE for HFCs)

Vacuum pump

Refrigerant recovery unit and cylinders

Procedure:

System Preparation: a. If the system was previously charged with another refrigerant,

recover the existing charge using the recovery unit. b. If switching lubricant types (e.g., from

mineral oil for R-502 to POE oil for an HFC), flush the system to remove at least 95% of the
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original oil.[9] This may require multiple flushes with the new lubricant. c. Replace the

filter/drier. d. Evacuate the system using a vacuum pump to remove non-condensable gases

and moisture. Check for and repair any leaks.

Baseline Performance (with R-502): a. Charge the system with the baseline refrigerant (R-

502) to the manufacturer's specified amount. b. Establish steady-state operating conditions

at a desired evaporator and condenser temperature/pressure. c. Record the following data at

regular intervals:

Compressor suction and discharge pressures and temperatures.
Condenser inlet and outlet temperatures and pressure.
Evaporator inlet and outlet temperatures and pressure.
Refrigerant mass flow rate.
Compressor power consumption.
Heat load on the evaporator. d. Repeat data collection across a range of operating
conditions (e.g., varying evaporator and condenser temperatures).

System Changeover: a. Recover the baseline refrigerant. b. If not already done, perform the

lubricant flush and change the filter/drier. c. Evacuate the system.

Test Refrigerant Performance: a. Charge the system with the test refrigerant. Note that the

optimal charge amount by weight for the new refrigerant may differ from the baseline.[9] Start

with an initial charge of 75-90% of the R-502 charge and optimize from there.[9][13] For

refrigerant blends, ensure charging is done in the liquid phase.[5] b. Repeat the same

steady-state operating conditions as used for the baseline refrigerant. c. Record the same

set of data as in step 2c.

Data Analysis: a. For both refrigerants, calculate the following for each operating point:

Refrigerating Effect (Q_evap): Based on the mass flow rate and enthalpy change across
the evaporator.
Compressor Work (W_comp): Measured by the power meter.
Coefficient of Performance (COP): COP = Q_evap / W_comp. b. Compare the calculated
performance parameters of the test refrigerant to the baseline refrigerant.
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Protocol for Retrofitting a Commercial Refrigeration
System from R-502 to an HFC Refrigerant
This protocol provides a step-by-step guide for service technicians and researchers to safely

and effectively retrofit an existing R-502 system to a compatible HFC refrigerant like R-404A or

R-507.

Objective: To replace the R-502 charge in a refrigeration system with an HFC alternative while

ensuring system compatibility and optimal performance.

Procedure:

Establish Baseline Performance: Before any modifications, operate the system with R-502

and record key parameters (pressures, temperatures, superheat, subcooling) to ensure the

system is functioning correctly.[9]

Choose Replacement Refrigerant and Lubricant: Select a suitable HFC replacement (e.g., R-

404A, R-507). Confirm with the compressor manufacturer the appropriate Polyolester (POE)

lubricant and viscosity grade.[13]

Recover R-502 Charge: Recover the entire R-502 charge into a dedicated recovery cylinder.

[9]

Drain Original Lubricant: Drain the existing mineral or alkylbenzene oil from the compressor

and any oil separators. Measure the amount of oil removed to ensure the correct amount of

new oil is added.[13]

Flush the System (if necessary): To ensure minimal residual mineral oil, which is not miscible

with HFC refrigerants, flushing with a compatible flushing agent or the new POE oil may be

necessary.

Charge with POE Lubricant: Add the recommended charge of the new POE lubricant to the

compressor.[13]

Replace Components: Replace the filter/drier. It is also good practice to replace elastomeric

seals and gaskets that may not be compatible with the new refrigerant and lubricant.[13]
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Evacuate the System: Evacuate the entire system to a deep vacuum to remove air and

moisture. Perform a leak check.

Charge with HFC Refrigerant: Charge the system with the new HFC refrigerant. Important:

HFC blends must be charged as a liquid from the cylinder to maintain the correct

composition.[5] The initial charge should be approximately 75-90% of the original R-502

charge by weight.[9][13]

Start-up and Adjust: Start the system and allow it to stabilize. Monitor operating pressures

and temperatures. Adjust the refrigerant charge and the expansion valve setting to achieve

the correct superheat.

Label the System: Clearly label the system with the type of refrigerant and lubricant used.[9]

Visualizations
The following diagrams illustrate key workflows and relationships in R-502 research and

replacement.
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Caption: Experimental workflow for comparing refrigerant performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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